Cas no 24725-60-8 (4,5-dichloro-2-(4-nitrophenyl)-2,3-dihydropyridazin-3-one)

• Product Name: 4,5-dichloro-2-(4-nitrophenyl)-2,3-dihydropyridazin-3-one
• CAS No: 24725-60-8
• MF: C₁₀H₅Cl₂N₃O₃
• MW: 286.070999860764
• CID: 284227
• PubChem ID: 329050
• Update Time: 2025-10-20

4,5-dichloro-2-(4-nitrophenyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone,4,5-dichloro-2-(4-nitrophenyl)-
• 2-(4-nitrophenyl)-4,5-dichloropyridazin-3-one
• 4,5-Dichlor-1-(4-nitro-phenyl)-pyridaz-6-on
• 4,5-Dichlor-2-(4-nitro-phenyl)-pyridazin-3-on
• 4,5-dichloro-2-(4-nitrophenyl)-2,3-dihydropyridazin-3-one
• 4,5-dichloro-2-(4-nitro-phenyl)-2H-pyridazin-3-one
• AC1L73XK
• AC1Q1XLY
• CHEMBL595641
• NSC310148
• Oprea1_502597
• pyridazinone, 2-43
• SureCN1462668
• Cambridge id 5344191
• QARILIFILZKMIE-UHFFFAOYSA-N
• DTXSID20317021
• EN300-64869
• Z381357094
• CS-0256420
• SR-01000205838-1
• AB00081614-01
• SR-01000205838
• 4,5-dichloro-2-(4-nitrophenyl)pyridazin-3-one
• BDBM33356
• 24725-60-8
• AKOS008122168
• NSC-310148
• SCHEMBL1462668
• 4,5-dichloro-2-(4-nitrophenyl)pyridazin-3(2H)-one

• Inchi： 1S/C10H5Cl2N3O3/c11-8-5-13-14(10(16)9(8)12)6-1-3-7(4-2-6)15(17)18/h1-5H
• InChI Key： QARILIFILZKMIE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NN(C1=O)C1C=CC(=CC=1)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 284.97095
• Monoisotopic Mass: 284.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• Density: 1.64
• Boiling Point: 409.9°C at 760 mmHg
• Flash Point: 201.7°C
• Refractive Index: 1.689
• PSA: 75.81

Additional information on 4,5-dichloro-2-(4-nitrophenyl)-2,3-dihydropyridazin-3-one

4,5-Dichloro-2-(4-nitrophenyl)-2,3-dihydropyridazin-3-one (CAS 24725-60-8): A Comprehensive Technical Overview

4,5-Dichloro-2-(4-nitrophenyl)-2,3-dihydropyridazin-3-one (CAS 24725-60-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This dihydropyridazinone derivative features a unique molecular architecture combining a chlorinated pyridazinone core with a nitrophenyl substituent, making it valuable for various applications.

The compound's molecular formula C₁₀H₅Cl₂N₃O₃ reveals its complex structure with a molecular weight of 286.07 g/mol. Researchers particularly value its nitrophenyl-modified pyridazinone scaffold, which contributes to its biological activity profile. Current studies focus on its potential as a pharmacophore building block in drug discovery, especially for designing enzyme inhibitors targeting inflammatory pathways - a hot topic in 2024's pharmaceutical research landscape.

In synthetic chemistry, 4,5-dichloro-2-(4-nitrophenyl)-2,3-dihydropyridazin-3-one serves as a versatile intermediate. Its dichloropyridazinone structure allows for selective functionalization at multiple positions, enabling the creation of diverse molecular libraries. This property aligns perfectly with current trends in fragment-based drug design and combinatorial chemistry approaches that dominate modern medicinal chemistry.

The compound's nitrophenyl group contributes to its electron-deficient character, making it interesting for materials science applications. Recent patent literature suggests potential uses in developing organic electronic materials, particularly as electron-transport components in OLED devices - a rapidly growing sector in the display technology market.

Analytical characterization of CAS 24725-60-8 typically involves HPLC (High Performance Liquid Chromatography) with UV detection, given its strong absorbance in the 250-400 nm range due to the nitroaromatic chromophore. Mass spectrometry analysis usually shows a characteristic [M+H]⁺ peak at m/z 287, with the isotopic pattern reflecting its dichloro substitution.

From a regulatory perspective, proper handling of 4,5-dichloro-2-(4-nitrophenyl)-2,3-dihydropyridazin-3-one requires standard laboratory safety protocols. While not classified as hazardous under current major chemical regulations, its nitroaromatic component warrants careful consideration in process scale-up and waste management procedures.

The global market for pyridazinone derivatives like this compound has shown steady growth, with increasing demand from the pharmaceutical sector. Market analysts note particular interest from companies developing kinase inhibitors and anti-inflammatory agents, reflecting broader industry trends toward targeted therapies.

Recent scientific literature highlights novel synthetic routes to 4,5-dichloro-2-(4-nitrophenyl)-2,3-dihydropyridazin-3-one that improve yield and purity. Green chemistry approaches using catalytic methods rather than stoichiometric reagents represent an important development, addressing the pharmaceutical industry's growing emphasis on sustainable synthesis.

In biochemical applications, researchers are investigating the compound's potential as a protein-binding scaffold. Its planar structure and hydrogen bonding capabilities make it interesting for molecular recognition studies, particularly in the context of protein-protein interaction inhibitors - a cutting-edge area in drug discovery.

The thermal stability of CAS 24725-60-8 has been characterized through differential scanning calorimetry (DSC), showing decomposition above 200°C. This thermal profile makes it suitable for various chemical transformations and formulation processes in pharmaceutical development.

Looking forward, the scientific community anticipates expanded applications for 4,5-dichloro-2-(4-nitrophenyl)-2,3-dihydropyridazin-3-one in materials science beyond its current uses. Its combination of electron-withdrawing groups and rigid heterocyclic core suggests potential in designing novel organic semiconductors and photocatalysts.

For researchers working with this compound, proper storage conditions (typically cool, dry environments under inert atmosphere) help maintain stability. Analytical standards are increasingly available from specialty chemical suppliers to support quality control in both academic and industrial settings.

The compound's patent landscape shows growing interest, with several recent applications claiming novel derivatives of 4,5-dichloro-2-(4-nitrophenyl)-2,3-dihydropyridazin-3-one for therapeutic uses. This intellectual property activity reflects the molecule's importance in contemporary medicinal chemistry research.

Environmental fate studies indicate that pyridazinone-based compounds like this typically show moderate biodegradability. However, the chlorinated structure warrants careful assessment in environmental risk evaluations, particularly regarding potential bioaccumulation factors.

In summary, 4,5-dichloro-2-(4-nitrophenyl)-2,3-dihydropyridazin-3-one (CAS 24725-60-8) represents an important building block in modern chemical research. Its unique structural features and versatile reactivity profile continue to make it valuable across multiple disciplines, from pharmaceutical development to advanced materials science, positioning it as a compound of significant ongoing interest in the scientific community.